Cas no 62530-49-8 (2-(2Z)-3-carboxyprop-2-enamidobenzoic acid)

• Product Name: 2-(2Z)-3-carboxyprop-2-enamidobenzoic acid
• CAS No: 62530-49-8
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• MDL: MFCD00029803
• CID: 525990
• Update Time: 2026-04-29

2-(2Z)-3-carboxyprop-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[(2Z)-3-carboxy-1-oxo-2-propen-1-yl]amino]-
• 2-(3-Carboxyprop-2-enoylamino)benzoic acid
• 2'-carboxy maleianilic acid
• 2-Carboxybenzaldehyde
• 2-formyl benzoic acid
• Benzoic acid,2-formyl
• o-carboxybenzaldehyde
• o-carboxymaleanilic acid
• o-formylbenzoic acid
• PHTHALALDEHYDIC ACID
• 2-(2Z)-3-carboxyprop-2-enamidobenzoic acid

• MDL： MFCD00029803

Computed Properties

• Exact Mass: 235.04800

Experimental Properties

• PSA: 103.70000
• LogP: 1.03710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(2Z)-3-carboxyprop-2-enamidobenzoic acid

Recent Advances in the Study of 2-(2Z)-3-carboxyprop-2-enamidobenzoic acid (CAS: 62530-49-8): A Comprehensive Research Brief

The compound 2-(2Z)-3-carboxyprop-2-enamidobenzoic acid (CAS: 62530-49-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This unsaturated carboxylic acid derivative, characterized by its unique conjugated system and amide linkage, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a building block for novel therapeutic agents and its role in modulating key biological pathways.

Structural analysis reveals that 62530-49-8 possesses both a benzoic acid moiety and an α,β-unsaturated carboxylic acid functionality, connected through an amide bond. This molecular architecture provides multiple sites for chemical modification and interaction with biological targets. Computational modeling studies published in 2023 suggest that the compound's planar structure and electron distribution enable specific interactions with various enzyme active sites, particularly those containing nucleophilic amino acid residues.

In pharmacological research, 2-(2Z)-3-carboxyprop-2-enamidobenzoic acid has shown inhibitory activity against several inflammation-related enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). A 2024 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent dual inhibition of these enzymes, with IC50 values in the low micromolar range. These findings suggest potential applications in developing new anti-inflammatory agents with improved safety profiles compared to current NSAIDs.

The compound's mechanism of action appears to involve Michael addition reactions with biological thiols, particularly cysteine residues in target proteins. Recent proteomic studies have identified several potential protein targets that may explain its observed biological effects. This covalent modification mechanism, while requiring careful evaluation for potential off-target effects, offers opportunities for developing irreversible inhibitors with prolonged pharmacological activity.

Synthetic accessibility remains a key advantage of 62530-49-8, with several efficient routes reported in recent literature. A 2023 paper in Organic Process Research & Development described a scalable, environmentally benign synthesis using catalytic amidation and protecting-group-free strategies. These advances in synthetic methodology have facilitated the production of sufficient quantities for comprehensive biological evaluation and structure-activity relationship studies.

Current challenges in the development of 2-(2Z)-3-carboxyprop-2-enamidobenzoic acid derivatives include optimizing pharmacokinetic properties and target selectivity. Recent medicinal chemistry efforts have focused on modifying the carboxyl groups and introducing various substituents on the aromatic ring to improve membrane permeability while maintaining target affinity. Preliminary ADME studies suggest that ester prodrug strategies may be particularly effective for enhancing oral bioavailability.

Looking forward, the unique chemical and biological properties of 62530-49-8 position it as a valuable scaffold for drug discovery. Ongoing research is exploring its potential in areas beyond inflammation, including oncology and metabolic diseases. The compound's ability to serve as a versatile synthetic intermediate for diverse bioactive molecules further enhances its significance in pharmaceutical development.